Cas no 1805421-44-6 (4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805421-44-6
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4874663
• Update Time: 2025-08-05

4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5Cl2F2NO2/c9-2-3-1-4(10)5(7(11)12)6(13-3)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： QVOFZUBGEXPUDD-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)N=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid

Professional Introduction to 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic Acid (CAS No. 1805421-44-6)

4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid, with the chemical identifier CAS No. 1805421-44-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a chloro substituent, a chloromethyl moiety, and a difluoromethyl group, makes it a valuable building block for further chemical modifications and applications.

The< strong>pyridine-2-carboxylic acid core of this compound contributes to its unique reactivity and potential utility in drug discovery. Pyridine derivatives are well-documented for their broad spectrum of biological activities, ranging from antimicrobial to anticancer properties. The specific arrangement of substituents on the pyridine ring in 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid enhances its interaction with biological targets, making it an attractive candidate for medicinal chemistry investigations.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The< strong>chloromethyl group in this molecule is particularly noteworthy, as it can undergo various reactions such as nucleophilic substitution, leading to the formation of more complex structures. This reactivity is harnessed in the synthesis of peptidomimetics and other therapeutic agents where precise control over molecular architecture is crucial.

The< strong>difluoromethyl group is another key feature that contributes to the compound's appeal in drug development. Difluorinated compounds have been shown to exhibit improved metabolic stability, lipophilicity, and binding affinity towards biological targets. These properties are often associated with increased drug efficacy and reduced side effects. The integration of difluoromethylation strategies into drug design has been a cornerstone of modern medicinal chemistry, and 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid exemplifies this trend.

Recent studies have highlighted the importance of fluorinated pyridines in the development of next-generation therapeutics. For instance, fluorinated pyridines have been incorporated into kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The< strong>4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid structure provides a scaffold that can be further modified to target specific kinases or other enzymes involved in disease pathways.

The< strong>CAS No. 1805421-44-6 registry number ensures that researchers can reliably obtain and utilize this compound for their experiments. Its precise identification and characterization are essential for ensuring reproducibility and consistency in scientific studies. The compound's molecular formula and weight are also critical parameters that guide synthetic routes and purification methods.

In conclusion, 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic applications for fluorinated heterocycles, compounds like this one will undoubtedly play a significant role in the development of innovative treatments for various diseases.